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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328

For Researchers, Scientists, and Drug Development Professionals

Undecenoyl chloride, also known as 10-undecenoyl chloride, is a highly reactive
bifunctional molecule that serves as a critical building block in various fields of chemical
synthesis.[1] Its structure, featuring a terminal double bond and a reactive acyl chloride group,
makes it a versatile reagent for introducing a C11 aliphatic chain with terminal unsaturation into
a wide range of molecules. This guide provides a comprehensive overview of its chemical
properties, reactivity, and key experimental applications.

Core Chemical Properties

Undecenoyl chloride is a colorless to pale yellow liquid with a pungent odor.[2] Its physical
and chemical properties are summarized below.

Physical and Spectroscopic Data

The fundamental properties of undecenoyl chloride are essential for its handling,
characterization, and use in quantitative experiments.
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Property Value Reference(s)
Molecular Formula C11H1oCIO [2][3]
Molecular Weight 202.72 g/mol [41[5]
Appearance .Colf)rless to light yellow clear 2]
liquid

Boiling Point 120-122 °C at 10 mmHg [41[6]
Density 0.944 g/mL at 25 °C [4][6]
Refractive Index (n20/D) 1.454 [41[6]
Flash Point 93 °C (199.4 °F) [41[7]
CAS Number 38460-95-6 [4]
EC Number 253-951-0 [4]

Spectroscopic data for undecenoyl chloride can be found in various databases, providing
confirmation of its structure.[8][9][10][11]

Chemical Reactivity and Mechanisms

The reactivity of undecenoyl chloride is dominated by the electrophilic nature of the carbonyl
carbon, which is susceptible to nucleophilic attack. This reactivity is enhanced by the electron-
withdrawing effects of both the chlorine and oxygen atoms.[12] It readily undergoes
nucleophilic acyl substitution reactions.[3]

General Reaction Pathway

The primary mechanism for the reaction of undecenoyl chloride with nucleophiles is a
nucleophilic addition-elimination reaction. The nucleophile first attacks the carbonyl carbon,
forming a tetrahedral intermediate. Subsequently, the carbonyl double bond reforms, and the
chloride ion is eliminated as a leaving group.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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